Cas no 241479-67-4 (Isavuconazole)

• Product Name: Isavuconazole
• CAS No: 241479-67-4
• MF: C₂₂H₁₇F₂N₅OS
• MW: 437.465089559555
• MDL: MFCD06407745
• CID: 828752
• PubChem ID: 6918485
• Update Time: 2025-07-29

Isavuconazole Chemical and Physical Properties

Names and Identifiers

• Isavuconazole
• 4-[2-[(2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]-1,3-thiazol-4-yl]benzonitrile
• Isavuconazol
• Isavuconazonium
• Bal4815
• BAL-4815
• FK463
• Micafungin sodium
• RO-0094815
• UNII-60UTO373KE
• 4-[2-[(1R,2R)-2-(2,5-Difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]benzonitrile
• BAL 4815
• Isavuconazole [INN]
• 60UTO373KE
• RO 0094815
• Isavuconazole (INN)
• 4-[2-[(1R,2R)-2-(2,5-difluorophenyl)-2-hydroxy-1-methyl-3-(1,2,4-triazol-1-yl)pro
• CHEMBL409153
• 4-(2-((2R,3R)-3-(2,5-DIFLUOROPHENYL)-3-HYDROXY-4-(1H-1,2,4-TRIAZOL-1-YL)BUTAN-2-YL)-1,3-THIAZOL-4-YL)BENZONITRILE
• DB11633
• 4-{2-[(1R,2R)-2-(2,5-Difluoro-phenyl)-2-hydroxy-1-methyl-3-[1,2,4]triazol-1-yl-propyl]-thiazol-4-yl }-benzonitrile
• NCGC00390646-02
• AC-31076
• Benzonitrile, 4-[2-[(1R,2R)-2-(2,5-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-
• J-015363
• CCG-269093
• SCHEMBL939038
• AS-30128
• s3722
• AKOS027250772
• D10750
• ISAVUCONAZOLE [MI]
• BAL-8557(pro-drug)
• EX-A1785
• HY-14273
• CHEBI:85979
• 2R,3R)-3-[4-(4-Cyanophenyl)thiazol-2-yl]-2-(2,5- difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (2R,3R)-3-[4-(4-cyanophenyl)thiazol-2-yl]-1-(1H-1,2,4-triazol-1-yl)-2-(2,5-difluorophenyl)-butan-2-ol
• 241479-67-4
• ASP9766
• 4-[2-[(1R,2R)-2-(2,5-difluorophenyl)-2-hydroxy-1-methyl-3-(1,2,4-triazol-1-yl)propyl]thiazol-4-yl]benzonitrile
• NS00066825
• ISAVUCONAZOLE [WHO-DD]
• isavuconazolum
• Isavuconazole; BAL-4815; RO-0094815
• 4-(2-((2R,3R)-Rel-3-(2,5-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-yl)benzonitrile
• Q6079042
• BAL-4815;RO-0094815
• 4-{2-[(1R,2R)-2-(2,5-Difluoro-phenyl)-2-hydroxy-1-methyl -3-[1,2,4]triazol-1-yl-propyl]-thiazol-4-yl}-benzonitrile
• DDFOUSQFMYRUQK-RCDICMHDSA-N
• 4-{2-[(2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-1,3-thiazol-4-yl}benzonitrile
• NCGC00390646-01
• EN300-7401534
• BAL-4815;BAL4815;BAL 4815;RO-0094815;RO0094815;RO 0094815
• 1286730-05-9
• 4-(2-((2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-yl)benzonitrile
• A12327
• DTXCID6032069
• BCP07587
• BDBM50595118
• CS-3492
• J02AC05
• DTXSID2058251
• MFCD06407745

• MDL： MFCD06407745
• Inchi： 1S/C22H17F2N5OS/c1-14(21-28-20(10-31-21)16-4-2-15(9-25)3-5-16)22(30,11-29-13-26-12-27-29)18-8-17(23)6-7-19(18)24/h2-8,10,12-14,30H,11H2,1H3/t14-,22+/m0/s1
• InChI Key： DDFOUSQFMYRUQK-RCDICMHDSA-N
• SMILES： S1C=C(C2C=CC(C#N)=CC=2)N=C1[C@H](C)[C@@](C1C=C(C=CC=1F)F)(CN1C=NC=N1)O

Computed Properties

• Exact Mass: 437.11200
• Monoisotopic Mass: 437.11218768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 3.5

Experimental Properties

• Density: 1.38
• Boiling Point: 678°C at 760 mmHg
• Flash Point: 363.8 °C
• PSA: 115.86000
• LogP: 4.24298

Isavuconazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients